Cas no 2436-79-5 (Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate)

Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate is a pyrrole-based dicarboxylate ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include ester functionalities at the 2- and 4-positions and methyl substituents at the 3- and 5-positions, enhancing stability and reactivity in further derivatization. The compound serves as a versatile building block for heterocyclic chemistry, particularly in the synthesis of functionalized pyrroles and porphyrin analogs. Its high purity and well-defined molecular structure make it suitable for precise synthetic applications. The diethyl ester groups improve solubility in organic solvents, facilitating reactions under mild conditions. This product is commonly utilized in research settings for developing advanced materials and bioactive molecules.

Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate structure

2436-79-5 structure

Product Name:Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

CAS No:2436-79-5

MF:C₁₂H₁₇NO₄

MW:239.267683744431

MDL:MFCD00005218

CID:42960

PubChem ID:75526

Update Time:2025-05-27

Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
- Diethyl-3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
- Diethyl 2,4-dimethylpyrrole-3,5-dicarboxylate
- Diethyl 3,5-Dimethyl-2,4-pyrroledicarboxylate
- Diethyl 2,4-dimethyl-1H-pyrrole-3,5-dicarboxylate
- 2-(METHYLTHIO)-3-THIAZOLINE
- 2,4-Dimethyl-3,5-diethoxycarbonyl-pyrrole
- 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate diethyl ester
- 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
- 3,5-Dimethyl-2,4-pyrroledicarboxylic Acid Diethyl Ester
- Diethyl 2,4-Dimethyl-Pyrrol-3,5-Dicarboxylate
- Diethyl 2,4-Dimethylpyrrole-3,5-Dicarbonat
- Diethyl 3,5-dimethylpyrrole-2,4-dicarboxylate
- Knorr's pyrrole
- 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, diethyl ester
- 2,4-diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
- 2,4-Dimethyl-3,5-dicarbethoxypyrrole
- Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, diethyl ester
- Diethyl 3,5-Dimethyl-2,4-pyrroledicarboxy
- Maybridge1_002159
- F0278-0013
- EN300-16155
- NSC-5685
- Oprea1_790616
- AC-907/34129058
- Diethyl3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
- BCP30979
- Diethyl 3,4-dicarboxylate
- Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate #
- Z55020877
- FT-0602119
- Oprea1_504281
- HMS2254P09
- SR-01000390722-1
- CHEMBL1596751
- 2,4-Dimethyl-3,5-dicarbethoxy-pyrrole
- AB00431633-04
- DTXSID60947225
- AI3-19854
- BP-13271
- W-107328
- SB62065
- AKOS000264905
- NS00047657
- NS-00073
- VU0237477-6
- 2199-55-5
- CS-0015690
- CBDivE_014124
- A5025
- 3 pound not5-Dimethyl-1H-pyrrole-2 pound not4-dicarboxylic acid diethyl ester
- AC-6178
- 1H-Pyrrole-2, 3,5-dimethyl-, diethyl ester
- D4012
- SR-01000390722
- AMY22159
- 2,5-dicarbethoxypyrrole
- SMR000015719
- HMS547K03
- SCHEMBL69310
- Pyrrole-2, 3,5-dimethyl-, diethyl ester
- SY014676
- BRD-K64995033-001-07-5
- NSC 2046
- 2,4-Diethoxycarbonyl-3,5-dimethylpyrrole
- 1H-Pyrrole, 2,4-dimethyl-3,5-diethoxycarbonyl-
- 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylicaciddiethylester
- NSC-2046
- Pyrrole-3,5-bis(carboxylic acid), 2,4-dimethyl-, diethyl ester
- BUTYLCROTONATE
- MLS000100631
- diethyl 5-methyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
- CCG-103299
- BB 0242420
- Diethyl 2 ,4-dimethylpyrrole-3,5-dicarboxylate
- 2436-79-5
- NSC5685
- Diethyl 2,4-dimethylpyrrole-3,5-dicarboxylate, 97%
- NSC2046
- MFCD00005218
- NSC 5685
- EINECS 219-431-2
- 3,5-Dimethyl-2,4-pyrroledicarboxylic acid, diethyl ester
- 3,5-Dimethyl-2,4-pyrrole dicarboxylic acid, diethyl ester
- BBL000027
- ALBB-027444
- DB-046423
- STK279652
- MDL： MFCD00005218
- Inchi： 1S/C12H17NO4/c1-5-16-11(14)9-7(3)10(13-8(9)4)12(15)17-6-2/h13H,5-6H2,1-4H3
- InChI Key： XSBSXJAYEPDGSF-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C)NC(C(=O)OCC)=C1C)=O

Computed Properties

Exact Mass: 239.11600
Monoisotopic Mass: 239.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 10
XLogP3: 2.2
Topological Polar Surface Area: 68.4

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.1724 (rough estimate)
Melting Point: 134.0 to 138.0 deg-C
Boiling Point: 372.3°C at 760 mmHg
Flash Point: 179℃
Refractive Index: 1.5300 (estimate)
PSA: 68.39000
LogP: 1.98490
Solubility: Not determined

Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H312-H315-H319-H332-H335
Warning Statement： P261;P280;P301+P312;P302+P352;P304+P340;P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S24/25
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases：R36/37/38
Safety Term：S24/25

Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	040855-5g	3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic aciddiethyl ester	2436-79-5	97%	5g	￡12.00	2022-02-28
Fluorochem	040855-10g	3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic aciddiethyl ester	2436-79-5	97%	10g	￡20.00	2022-02-28
Fluorochem	040855-25g	3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic aciddiethyl ester	2436-79-5	97%	25g	￡41.00	2022-02-28
Fluorochem	040855-100g	3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic aciddiethyl ester	2436-79-5	97%	100g	￡115.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D137543-25g	Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate	2436-79-5	97%	25g	¥136.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D137543-5g	Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate	2436-79-5	97%	5g	¥49.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D137543-100g	Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate	2436-79-5	97%	100g	¥435.90	2023-09-03
Alichem	A109007753-100g	Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate	2436-79-5	97%	100g	$159.00	2023-09-02
AstaTech	61003-1/G	3,5-DIMETHYL-1H-PYRROLE-2,4-DICARBOXYLIC ACID DIETHYL ESTER	2436-79-5	97%	1g	$10	2023-09-16
AstaTech	61003-5/G	3,5-DIMETHYL-1H-PYRROLE-2,4-DICARBOXYLIC ACID DIETHYL ESTER	2436-79-5	97%	5/G	$40	2022-06-01

Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:2436-79-5)Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

Order Number:A5025

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:28

Price ($):345.0

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:2436-79-5)2,4-二甲基吡咯-3,5-二羧酸二乙酯

Order Number:LE27047792

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:02

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Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Related Literature

1. On the mechanism of pyrrole formation in the knorr pyrrole synthesis and by porphobilinogen synthase

Emmanuel Fabiano,Bernard T. Golding J. Chem. Soc. Perkin Trans. 1 1991 3371
2. A novel BODIPY-Schiff base-based colorimetric and fluorometric dosimeter for Hg2+, Fe3+ and Au3+

Huan-ren Cheng,Ying Qian RSC Adv. 2015 5 82887
3. 195. The light absorption of pyrroles. Part II. Infrared spectra

Ulli Eisner,R. L. Erskine J. Chem. Soc. 1958 971
4. 315. Heterocyclic diazo-compounds. Part II. 2-Diazopyrroles

J. M. Tedder,B. Webster J. Chem. Soc. 1962 1638
5. 374. Pyrroles and related compounds. Part IV. Mass spectrometry in structural and stereochemical problems. Part XXX. Mass spectra of monocyclic derivatives of pyrrole

H. Budzikiewicz,C. Djerassi,A. H. Jackson,G. W. Kenner,D. J. Newman,J. M. Wilson J. Chem. Soc. 1964 1949

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

2436-79-5 (Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate) Related Products

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Amadis Chemical Company Limited

(CAS:2436-79-5)Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

Purity:99%

Quantity:500g

Price ($):345.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:2436-79-5)2,4-二甲基吡咯-3,5-二羧酸二乙酯

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry